N-{2-[2-(acetylamino)ethyl]-1-methyl-1H-benzimidazol-5-yl}propanamide

• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• IUPAC Name: N-[2-(2-acetamidoethyl)-1-methylbenzimidazol-5-yl]propanamide
• InChI: InChI=1S/C15H20N4O2/c1-4-15(21)17-11-5-6-13-12(9-11)18-14(19(13)3)7-8-16-10(2)20/h5-6,9H,4,7-8H2,1-3H3,(H,16,20)(H,17,21)
• InChI Key: UKVYXMXOOSKBMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CCNC(=O)C)C

Description

N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE is a complex organic compound with a molecular formula of C14H18N4O2. This compound is known for its unique structure, which includes a benzodiazole ring, making it a subject of interest in various scientific research fields .

Preparation Methods

The synthesis of N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE typically involves multiple steps, starting with the preparation of the benzodiazole ring. The reaction conditions often require specific reagents and catalysts to ensure the correct formation of the compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic properties, including its role as an enzyme inhibitor. Industrial applications may include its use in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE can be compared with other similar compounds, such as N-[2-(2-acetamidoethyl)-1-methyl-1H-1,3-benzodiazol-5-yl]-2-phenoxyacetamide. These compounds share structural similarities but may differ in their chemical properties and applications. The uniqueness of N-[2-(2-ACETAMIDOETHYL)-1-METHYL-1H-1,3-BENZODIAZOL-5-YL]PROPANAMIDE lies in its specific functional groups and the resulting chemical behavior .